GX-201
Overview
Description
GX-201 is a novel potent inhibitor of NaV1.7 and highly selective against NaV1.5, having >10-fold selectivity against NaV1.1, NaV1.2, and NaV1.6.
Scientific Research Applications
Scientific Research Applications
Regulatory Polymorphisms in Genes
- The study by Deng et al. (2008) explores the CXCL10 gene, focusing on a polymorphism (G-201A) in its promoter region. This variation is linked with disease progression in male hepatitis B virus carriers, demonstrating how genetic variations can influence disease susceptibility and progression.
Mutation Studies in Various Diseases
- Research by Okamoto et al. (2000) investigates activating mutations (Arg 201) in Gsα, a G protein, and its association with diseases like intramuscular myxomas and fibrous dysplasia of bone. Such studies highlight the role of specific genetic mutations in the development of certain conditions.
GeneXpert® Edge for Tuberculosis Diagnosis
- A 2020 study by Cordeiro-Santos et al. discusses the feasibility of the GeneXpert® Edge (GX-Edge) for diagnosing tuberculosis in remote populations. This highlights the application of advanced diagnostic tools in addressing public health challenges in hard-to-reach areas.
G-Quadruplex Structures in Cancer Therapy
- Research on G-quadruplex (G4) structures, as reviewed by Asamitsu et al. (2019), offers insights into their potential as targets in cancer therapy. G4s are nucleic acid structures that are being explored for their role in gene regulation and as potential therapeutic targets in oncology.
Scientific Geodata Infrastructures
- The concept of Scientific Geodata Infrastructures (GDIs), as proposed by Bernard et al. (2014), is crucial for environmental and earth sciences. This research highlights the importance of sharing and disseminating geospatial data and methods for scientific advancement.
properties
Product Name |
GX-201 |
|---|---|
Molecular Formula |
C25H27ClF4N2O4S |
Molecular Weight |
563.0046 |
IUPAC Name |
4-((1-(2-Chloro-5-(trifluoromethyl)benzyl)piperidin-4-yl)methoxy)-5-cyclopropyl-2-fluoro-N-(methylsulfonyl)benzamide |
InChI |
InChI=1S/C25H27ClF4N2O4S/c1-37(34,35)31-24(33)20-11-19(16-2-3-16)23(12-22(20)27)36-14-15-6-8-32(9-7-15)13-17-10-18(25(28,29)30)4-5-21(17)26/h4-5,10-12,15-16H,2-3,6-9,13-14H2,1H3,(H,31,33) |
InChI Key |
KYBPOTYVFWNSGS-UHFFFAOYSA-N |
SMILES |
O=C(NS(=O)(C)=O)C1=CC(C2CC2)=C(OCC3CCN(CC4=CC(C(F)(F)F)=CC=C4Cl)CC3)C=C1F |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
GX-201; GX 201; GX201 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
